N-(2-((9H-fluoren-2-yl)amino)-2-oxoethyl)-N-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[2-(9H-fluoren-2-ylamino)-2-oxoethyl]-N-methyl-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C22H19N3O3/c1-25(22(28)15-6-9-20(26)23-12-15)13-21(27)24-17-7-8-19-16(11-17)10-14-4-2-3-5-18(14)19/h2-9,11-12H,10,13H2,1H3,(H,23,26)(H,24,27)
• InChI Key: DELCBMOWVCIPRS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC2=C(C=C1)C3=CC=CC=C3C2)C(=O)C4=CNC(=O)C=C4
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol
• CAS No.: 1235333-51-3

Description

N-(2-((9H-fluoren-2-yl)amino)-2-oxoethyl)-N-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H19N3O3 and its molecular weight is 373.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound has been synthesized through multi-component reactions involving malonamide, aldehyde, and malononitrile in water, showcasing its potential in the development of compounds with non-linear optical (NLO) properties and potential anticancer activity. The compounds show remarkable interactions near the colchicines binding site of tubulin, which may contribute to the inhibition of tubulin polymerization (Jayarajan et al., 2019).

Molecular Docking and Computational Studies

Computational chemistry methods have been employed to support the synthesis process and characterization, with NLO properties and molecular docking analyses highlighting the compound's interactions with biological targets. This indicates its utility in designing molecules with specific biological activities (Jayarajan et al., 2019).

Structural Analysis

X-ray diffraction has been used to study the molecular and crystal structures of derivatives, including their hydrogen bonding interactions and the effect on molecular packing in crystals. Such analyses provide insights into the compound's chemical behavior and potential applications in material science (Feklicheva et al., 2019).

Antimicrobial and Antifungal Activities

Derivatives of the compound have been synthesized and evaluated for their antimicrobial and antifungal properties, indicating the compound's potential as a lead structure for developing new therapeutic agents. Some derivatives have shown promising activity, comparable to existing drugs, highlighting their significance in medicinal chemistry (El-Sehrawi et al., 2015).